2-Chloro-3-fluoro-4-methylpyridine
Overview
Description
“2-Chloro-3-fluoro-4-methylpyridine” is a chemical compound with the molecular formula C6H5ClFN . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Synthesis Analysis
The synthesis of “2-Chloro-3-fluoro-4-methylpyridine” and similar compounds has been a topic of interest in recent years . For instance, 2-fluoro-4-methylpyridine, a related compound, can be prepared based on Talik’s procedure from 2-amino-5-methylpyridine via diazotization .Molecular Structure Analysis
The molecular structure of “2-Chloro-3-fluoro-4-methylpyridine” consists of a pyridine ring with chlorine, fluorine, and methyl groups attached at the 2nd, 3rd, and 4th positions respectively .Physical And Chemical Properties Analysis
“2-Chloro-3-fluoro-4-methylpyridine” has a molecular weight of 145.562 and a density of 1.3±0.1 g/cm3 . It has a boiling point of 186.4±35.0 °C . The compound is predicted to have a pKa of 0.75±0.10 .Scientific Research Applications
Efficient Pyridinylmethyl Functionalization
A study demonstrated the efficient functionalization of 2-Fluoro-4-methylpyridine through chlorination, hydrolysis, and methanesulfonylation processes. This functionalization was part of synthesizing DMP 543, a drug candidate for enhancing acetylcholine release, indicating the utility of this compound in developing cognition-enhancing drugs (Pesti et al., 2000).
Vibrational Spectra Analysis
Research on the vibrational spectra of monosubstituted pyridines, including chloro and bromopyridines, has been conducted. This study provides insight into the structural assignments and chemical properties of such compounds, aiding in the understanding of their chemical behavior (Green, Kynaston, & Paisley, 1963).
Synthesis of Fluoropyridines
The synthesis of 2-Chloro- and 2-Amino-5-fluoropyridines was explored, highlighting methods to prepare these compounds with high yields. Such syntheses are crucial for the development of novel compounds for various applications, including medicinal chemistry (Hand & Baker, 1989).
Directed Lithiation and Chemoselectivity
A study on the directed lithiation of 4-halopyridines showed chemoselectivity and regioselectivity in reactions that led to the synthesis of various disubstituted pyridines. This work underscores the chemical flexibility of halogenated pyridines in synthetic chemistry, enabling the creation of complex molecules for pharmaceuticals and materials science (Marsais et al., 1988).
Reactivity and Nucleophilic Substitution
Research on the reactivity of 2-Fluoro- and 2-Chloropyridines towards sodium ethoxide explored factors influencing nucleophilic aromatic substitutions. This study offers insights into the electronic effects of fluoro and chloro substituents on pyridine rings, which is valuable for designing reaction conditions in organic synthesis (Schlosser & Rausis, 2005).
Catalytic Fluorination Systems
The selective preparation of 2-fluoropyridine from 2-chloropyridine using metal oxide catalysts demonstrates the potential of catalytic systems for halogen exchange reactions. This research is relevant for the production of fluorinated organic compounds, which are increasingly important in pharmaceuticals and agrochemicals (Cochon et al., 2010).
Safety and Hazards
Future Directions
Fluorinated pyridines, such as “2-Chloro-3-fluoro-4-methylpyridine”, are expected to find many novel applications in the future . They are already widely used in the pharmaceutical and agrochemical industries, and the development of fluorinated organic chemicals is becoming an increasingly important research topic .
properties
IUPAC Name |
2-chloro-3-fluoro-4-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClFN/c1-4-2-3-9-6(7)5(4)8/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQMSTSHOZJFYKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60647536 |
Source
|
| Record name | 2-Chloro-3-fluoro-4-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60647536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-fluoro-4-methylpyridine | |
CAS RN |
881891-82-3 |
Source
|
| Record name | 2-Chloro-3-fluoro-4-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60647536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-3-fluoro-4-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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